Cas no 106925-68-2 (2,2'-Bithiophene,5-methyl-5'-phenyl-)

• Product Name: 2,2'-Bithiophene,5-methyl-5'-phenyl-
• CAS No: 106925-68-2
• MF: C₁₅H₁₂S₂
• MW: 256.385781288147
• CID: 158921
• PubChem ID: 184753
• Update Time: 2025-04-19

2,2'-Bithiophene,5-methyl-5'-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2,2'-Bithiophene,5-methyl-5'-phenyl-
• 2-methyl-5-(5-phenylthiophen-2-yl)thiophene
• 2-cyclohexyl-5-(5-methylthiophen-2-yl)thiophene
• SCHEMBL10472380
• 5'-methyl-5-phenyl[2,2'-bithienyl]
• 106925-68-2
• DTXSID40147822
• MFXXCEADTPYANQ-UHFFFAOYSA-N

• Inchi： 1S/C15H12S2/c1-11-7-8-14(16-11)15-10-9-13(17-15)12-5-3-2-4-6-12/h2-10H,1H3
• InChI Key： MFXXCEADTPYANQ-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C1=CC=C(C)S1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 256.03816
• Monoisotopic Mass: 256.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• Density: 1.191
• Boiling Point: 367.6°C at 760 mmHg
• Flash Point: 131.4°C
• Refractive Index: 1.634
• PSA: 0
• LogP: 5.45200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Bi- and oligothiophenes Bi- and oligothiophenes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Bi- and oligothiophenes